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Compound of Interest

Compound Name: Benzyl heptanoate

Cat. No.: B1617670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for benzyl heptanoate. The information is intended to equip laboratory personnel

with the necessary knowledge to handle this chemical safely.

Chemical and Physical Properties
Benzyl heptanoate is a fatty acid ester with a fruity odor. A summary of its key

physicochemical properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C14H20O2 [1]

Molecular Weight 220.31 g/mol [2]

Appearance Colorless liquid [2]

Boiling Point 295.3°C at 760 mmHg [1]

Flash Point 107.1°C [1]

Density 0.98 g/cm³ [1]

Vapor Pressure 0.00154 mmHg at 25°C [1]

Water Solubility Insoluble [2]

Solubility in Organic Solvents Soluble in alcohol [2]

logP (Octanol/Water Partition

Coefficient)
3.7 - 4.5 [1][2]

Toxicological Data
Specific toxicological data for benzyl heptanoate, such as LD50 and LC50 values, are not

readily available in the reviewed literature. However, data from structurally similar benzyl

esters, like benzyl acetate and benzyl benzoate, can provide an indication of its potential

toxicity. This practice, known as read-across, is a common approach in chemical risk

assessment. It is important to note that these values are for related compounds and should be

interpreted with caution.
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Endpoint
Test
Species

Route of
Administrat
ion

Value
Related
Compound

Reference(s
)

Acute Oral

Toxicity

(LD50)

Rat Oral 2490 mg/kg
Benzyl

Acetate
[3]

Rat Oral 1700 mg/kg
Benzyl

Benzoate
[4]

Mouse Oral 1400 µL/kg
Benzyl

Benzoate
[4]

Acute Dermal

Toxicity

(LD50)

Rabbit Dermal >5000 mg/kg
Benzyl

Acetate
[3]

Rabbit Dermal 4 g/kg
Benzyl

Benzoate
[4]

Acute

Inhalation

Toxicity

(LC50)

Data Not

Available
- - - -

Based on the available data for analogous compounds, benzyl heptanoate is expected to

have low acute toxicity.

Hazard Identification and GHS Classification
A definitive, harmonized GHS classification for benzyl heptanoate is not consistently reported

in regulatory databases. Some sources indicate that no classification is available.[2] However,

based on the properties of similar benzyl esters, a potential, non-binding classification can be

inferred. For instance, benzyl benzoate is classified as Harmful if swallowed and Toxic to

aquatic life with long-lasting effects.[5]

The logical relationship of potential GHS hazard statements for a substance like benzyl
heptanoate is illustrated in the diagram below.
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GHS Hazard Relationship Diagram for Benzyl Heptanoate.

Safety and Handling Precautions
Engineering Controls

Work in a well-ventilated area.[6] The use of a chemical fume hood is recommended,

especially when heating the substance or when aerosols may be generated.
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Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or glasses.[7] A face shield may be necessary

if there is a splash hazard.[7]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn.

[7][8] Inspect gloves for any signs of degradation before use.

Skin and Body Protection: A standard laboratory coat should be worn to protect skin and

clothing.[8] For larger quantities or when there is a significant risk of splashing, a chemical-

resistant apron is recommended.[9]

Respiratory Protection: Under normal conditions of use with adequate ventilation, respiratory

protection is not typically required. If vapors or mists are generated, a NIOSH-approved

respirator with an appropriate organic vapor cartridge should be used.[10]

General Hygiene Practices
Avoid contact with eyes, skin, and clothing.[6]

Do not eat, drink, or smoke in areas where chemicals are handled.

Wash hands thoroughly after handling.[6]

Remove contaminated clothing and wash it before reuse.[6]

Storage Requirements
Store in a cool, dry, and well-ventilated area away from incompatible substances.[6]

Keep containers tightly closed when not in use.[6]

Protect from light.[11][12]

Store away from strong oxidizing agents, acids, and bases.[4]

First Aid Measures
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[13][14] Seek medical attention.[13]

In case of skin contact: Remove contaminated clothing. Wash skin with soap and plenty of

water for at least 15 minutes.[6][13] If irritation persists, seek medical attention.

If inhaled: Move the person to fresh air.[13] If breathing is difficult, give oxygen. If breathing

has stopped, give artificial respiration.[13] Seek medical attention.[13]

If swallowed: Do NOT induce vomiting.[6] Rinse mouth with water.[5] Never give anything by

mouth to an unconscious person.[6] Seek immediate medical attention.[13]

Accidental Release and Fire-Fighting Measures
Spill Cleanup
In the event of a chemical spill, follow a structured procedure to ensure safety and minimize

environmental contamination. The general workflow for handling a chemical spill is outlined

below.
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General Workflow for Chemical Spill Cleanup.
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For a benzyl heptanoate spill, use an inert absorbent material such as vermiculite, sand, or

earth.[15] Do not use combustible materials like paper towels to absorb the spill.[16] Collect the

absorbed material into a suitable, closed container for disposal.[15] Wash the spill area with

soap and water.[15]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[17]

Specific Hazards: Thermal decomposition may produce carbon monoxide and carbon

dioxide.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[17][18]

Experimental Protocols for Safety Assessment
Standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD) are used to assess the safety of chemicals. The following are summaries

of relevant protocols for skin and eye irritation.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)
This in vitro method uses a reconstructed human epidermis model to assess the potential of a

chemical to cause skin irritation.[19]

Principle: The test chemical is applied topically to the RhE tissue. Irritant chemicals cause a

decrease in cell viability, which is measured by the reduction of MTT (3-(4,5-dimethylthiazol-

2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt by the mitochondria of viable

cells.

Methodology:

Tissue Preparation: The RhE tissues are pre-incubated in a multi-well plate.
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Chemical Application: A small amount of the test chemical is applied to the surface of the

tissue.

Exposure and Incubation: The tissues are exposed to the chemical for a defined period

(e.g., 60 minutes) and then rinsed.[19] A post-exposure incubation period follows.

Viability Assessment: The tissues are incubated with MTT solution. The formazan dye is

then extracted from the tissues, and the optical density is measured using a

spectrophotometer.

Data Interpretation: The percentage of viable cells is calculated relative to a negative

control. A chemical is identified as an irritant if the mean tissue viability is reduced below a

certain threshold (typically ≤ 50%).

Acute Eye Irritation/Corrosion (OECD 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion. It is

typically performed on albino rabbits.

Principle: A single dose of the test substance is applied to one eye of an animal, with the

other eye serving as a control. The eyes are then examined for signs of irritation or damage

at specific time points.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Substance Instillation: A small volume (e.g., 0.1 mL for liquids) of the test substance is

instilled into the conjunctival sac of one eye.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The

cornea, iris, and conjunctiva are scored for the severity of any lesions.

Data Interpretation: The scores for corneal opacity, iritis, and conjunctival redness and

chemosis are used to classify the irritancy potential of the substance.

Disposal Considerations
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Dispose of benzyl heptanoate and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[5] Do not allow the chemical to enter

drains or waterways.[3]

Transport Information
While specific transport regulations for benzyl heptanoate were not found, similar benzyl

esters are often not regulated for transport. However, it is crucial to consult the latest

regulations from transport authorities like the IATA for air transport and the IMDG code for sea

transport before shipping. If classified as an environmentally hazardous substance, it would be

transported under UN numbers such as UN 3082 for liquids.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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